Cas no 105935-07-7 (3,4-dimethoxy-1H-Pyrrole)

3,4-dimethoxy-1H-Pyrrole Properties

Names and Identifiers

• 3,4-dimethoxy-1H-Pyrrole
• 1H-Pyrrole,3,4-dimethoxy-
• 3,4-DIMETHOXYPYRROLE
• 1H-Pyrrole,3,4-dimethoxy
• 3,4-dimethoxy-1H-pyrrol
• 3,4-Dimethoxypyrrol
• DTXSID70456454
• SCHEMBL721113
• 105935-07-7
• AKOS006290102
• +Expand

• InChIKey： QTTXPSXLMFARIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO2/c1-8-5-3-7-4-6(5)9-2/h3-4,7H,1-2H3
• SMILES： COC1C(OC)=CNC=1

Computed Properties

• Exact Mass: 127.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.063328530g/mol
• Heavy Atom Count: 9
• Complexity: 77.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• LogP: 1.03190
• PSA: 34.25000
• Boiling Point: 217.951 °C at 760 mmHg
• Flash Point: 78.979 °C
• Density: 1.098

3,4-dimethoxy-1H-Pyrrole Security Information

3,4-dimethoxy-1H-Pyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%